Cas no 654069-86-0 (Quinolinium, 7-chloro-1-ethyl-2-methyl-, iodide)

• Product Name: Quinolinium, 7-chloro-1-ethyl-2-methyl-, iodide
• CAS No: 654069-86-0
• MF: C₁₂H₁₃ClIN
• MW: 333.595794439316
• CID: 399362
• PubChem ID: 69855849
• Update Time: 2025-04-19

Quinolinium, 7-chloro-1-ethyl-2-methyl-, iodide Chemical and Physical Properties

Names and Identifiers

• Quinolinium, 7-chloro-1-ethyl-2-methyl-, iodide
• 7-chloro-1-ethyl-2-methylquinolin-1-ium,iodide
• 654069-86-0
• 7-Chloro-1-ethyl-2-methylquinolin-1-ium iodide
• SCHEMBL6660743
• DTXSID60741427

• Inchi： 1S/C12H13ClN.HI/c1-3-14-9(2)4-5-10-6-7-11(13)8-12(10)14;/h4-8H,3H2,1-2H3;1H/q+1;/p-1
• InChI Key： VOSAKFGTHSFIOA-UHFFFAOYSA-M
• SMILES： [I-].ClC1C=CC2=CC=C(C)[N+](CC)=C2C=1

Computed Properties

• Exact Mass: 319.876
• Monoisotopic Mass: 332.97812g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 195
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 3.9Ų

Experimental Properties

• PSA: 3.88